Cas no 89538-96-5 (Benzoic acid, 4-(chlorosulfinyl)-, methyl ester)
89538-96-5 structure
Product Name:Benzoic acid, 4-(chlorosulfinyl)-, methyl ester
CAS No:89538-96-5
MF:C8H7ClO3S
MW:218.657380342484
CID:597374
PubChem ID:13698434
Update Time:2025-04-19
Benzoic acid, 4-(chlorosulfinyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(chlorosulfinyl)-, methyl ester
- methyl 4-chlorosulfinylbenzoate
- Methyl 4-(chlorosulfinyl)benzoate
- DTXSID80547009
- 89538-96-5
-
- Inchi: 1S/C8H7ClO3S/c1-12-8(10)6-2-4-7(5-3-6)13(9)11/h2-5H,1H3
- InChI Key: YYUFMHQDWAUDRJ-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC(C(=O)OC)=CC=1)=O
Computed Properties
- Exact Mass: 217.9804429g/mol
- Monoisotopic Mass: 217.9804429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 62.6Ų
Benzoic acid, 4-(chlorosulfinyl)-, methyl ester Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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